Cas no 1365970-36-0 (potassium;trifluoro-(1-methylpyrazol-4-yl)boranuide)

• Product Name: potassium;trifluoro-(1-methylpyrazol-4-yl)boranuide
• CAS No: 1365970-36-0
• MF: C₄H₅BF₃KN₂
• MW: 188.000411748886
• CID: 4591278
• PubChem ID: 63677214
• Update Time: 2025-10-31

potassium;trifluoro-(1-methylpyrazol-4-yl)boranuide Chemical and Physical Properties

Names and Identifiers

• potassium trifluoro(1-methyl-1H-pyrazol-4-yl)boranuide
• Potassium trifluoro(1-methylpyrazol-4-yl)borate
• potassium;trifluoro-(1-methylpyrazol-4-yl)boranuide
• Potassium trifluoro(1-methyl-1H-pyrazol-4-yl)borate
• E72789
• Z2737649204
• MFCD09992927
• Z1147226438
• POTASSIUM TRIFLUORO(1-METHYLPYRAZOL-4-YL)BORANUIDE
• AKOS012988091
• EN300-100187
• Potassiumtrifluoro(1-methyl-1H-pyrazol-4-yl)borate
• 1365970-36-0

• Inchi： 1S/C4H5BF3N2.K/c1-10-3-4(2-9-10)5(6,7)8;/h2-3H,1H3;/q-1;+1
• InChI Key： OATDUWDEQHZFJZ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=NN(C)C=1)(F)F

Computed Properties

• Exact Mass: 188.013
• Monoisotopic Mass: 188.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8

Additional information on potassium;trifluoro-(1-methylpyrazol-4-yl)boranuide

Introduction to Potassium;Trifluoro-(1-methylpyrazol-4-yl)boranuide (CAS No. 1365970-36-0)

Potassium;Trifluoro-(1-methylpyrazol-4-yl)boranuide, with the chemical formula corresponding to its CAS number 1365970-36-0, is a specialized compound that has garnered significant attention in the field of medicinal chemistry and materials science. This boron-containing heterocyclic compound features a unique structural motif that makes it particularly interesting for various applications, including catalysis, ligand design, and the development of novel pharmaceuticals.

The compound's structure is characterized by a potassium cation paired with a trifluoro-substituted boronate anion, which is further coordinated to a 1-methylpyrazol-4-yl moiety. This arrangement imparts specific electronic and steric properties that are highly valuable in chemical synthesis and coordination chemistry. The trifluoro group, in particular, contributes to the compound's stability and reactivity, making it a promising candidate for use in organic transformations and as a ligand in transition metal catalysis.

In recent years, there has been a growing interest in the development of new boron-based compounds for their potential applications in drug discovery and material science. The 1-methylpyrazol-4-yl moiety in Potassium;Trifluoro-(1-methylpyrazol-4-yl)boranuide is known for its ability to act as a versatile ligand, facilitating the formation of stable complexes with various metals. These complexes have been explored for their catalytic properties in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry.

One of the most notable applications of this compound is in the field of pharmaceutical research. Boronate esters are well-known for their ability to form reversible covalent bonds with biological molecules, making them valuable tools in drug design. The introduction of the trifluoro group enhances the compound's bioactivity and metabolic stability, which are crucial factors in the development of effective therapeutic agents. Recent studies have demonstrated its potential use in targeting specific enzymes and receptors involved in disease pathways.

The compound's role as a ligand has also been explored in the context of homogeneous catalysis. Transition metal complexes derived from Potassium;Trifluoro-(1-methylpyrazol-4-yl)boranuide have shown remarkable efficiency in various catalytic processes, including hydrogenation, oxidation, and C-C bond formation. These reactions are essential for the synthesis of complex molecules, and the use of this compound as a ligand has led to significant improvements in yield and selectivity.

Moreover, the structural features of Potassium;Trifluoro-(1-methylpyrazol-4-yl)boranuide make it an attractive candidate for materials science applications. Boron-based materials are known for their unique electronic properties, which can be tailored by modifying their chemical structure. The presence of the 1-methylpyrazol-4-yl group introduces additional steric bulk and electronic tuning capabilities, allowing for the design of materials with specific optoelectronic properties.

In conclusion, Potassium;Trifluoro-(1-methylpyrazol-4-yl)boranuide (CAS No. 1365970-36-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and functional groups make it a valuable tool in medicinal chemistry, catalysis, and materials science. As research continues to uncover new ways to utilize this compound, its importance is likely to grow further, contributing to advancements in both academic research and industrial applications.